Cas no 1126-46-1 (Methyl 4-chlorobenzoate)

Methyl 4-chlorobenzoate Properties

Names and Identifiers

• Methyl 4-chlorobenzoate
• 4-Chlorobenzoic acid methyl ester
• Benzoic acid,4-chloro-,methyl ester
• Benzoic acid,p-chloro-,methyl ester
• EINECS 214-420-9
• methyl 4-chloro-benzoate
• methyl para-chlorobenzoate
• METHYL P-CHLOROBENZOATE
• para-methylchlorobenzoate
• p-chlorobenzoic acid methyl ester
• Benzoic acid, 4-chloro-, methyl ester
• 4-chloro-benzoic acid methyl ester
• Benzoic acid, p-chloro-, methyl ester
• methyl-p-chlorobenzoate
• methyl-4-chlorobenzoate
• M0U80J80VA
• LXNFVVDCCWUUKC-UHFFFAOYSA-N
• PubChem3708
• 4-Chlorobenzoic acid methyl
• METHYL4-CHLOROBENZOATE
• KSC492S6R
• SC
• Decitabine Related Compound D
• METHYL4-CHLOROBENZ
• Methyl ester of p-chlorobenzoic acid
• SCHEMBL196916
• DTXSID5022148
• Benzoic acid,4-chloro-, methyl ester
• D71020
• J-002809
• FT-0618185
• UNII-M0U80J80VA
• Q27283319
• AI3-23578
• InChI=1/C8H7ClO2/c1-11-8(10)6-2-4-7(9)5-3-6/h2-5H,1H
• Methyl 4-chlorobenzoate, 99%
• NS00023651
• EN300-127341
• NSC-8366
• 5-CHLORO-2-BENZOIC ACID METHYL ESTER
• SCHEMBL12305233
• 4-(METHOXYCARBONYL)CHLOROBENZENE
• CS-B1786
• 1126-46-1
• NSC8366
• STR00479
• NSC 8366
• C1625
• F0001-0275
• Benzoic acid, p-chloro-, methyl ester (6CI,7CI,8CI); 4-(Methoxycarbonyl)chlorobenzene
• SY017140
• A802622
• MFCD00000621
• CS0099
• AKOS005158492
• 4-CARBOMETHOXYPHENYL CHLORIDE
• 4-chloro-2-methyl-benzoate
• DTXCID802148
• DB-041108
• Benzoic acid, p-chloro-, methyl ester (8CI)
• STL453399
• 4-Chlorobenzoic Acid Methyl Ester
• +Expand

• MDL： MFCD00000621
• InChIKey： LXNFVVDCCWUUKC-UHFFFAOYSA-N
• Inchi： 1S/C8H7ClO2/c1-11-8(10)6-2-4-7(9)5-3-6/h2-5H,1H3
• SMILES： ClC1C([H])=C([H])C(C(=O)OC([H])([H])[H])=C([H])C=1[H]
• BRN： 1564310

Computed Properties

• Exact Mass: 170.01300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 170.013457
• Heavy Atom Count: 11
• Complexity: 139
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.12660
• PSA: 26.30000
• Merck: 2125
• Refractive Index: 1.5800 (estimate)
• Boiling Point: 137°C/10mmHg(lit.)
• Melting Point: 42-44 °C (lit.)
• Flash Point: Fahrenheit: 224.6 ° f
  Celsius: 107 ° c
  
• Color/Form: crystal
• Solubility: Insoluble
• Density: 1.224

Methyl 4-chlorobenzoate Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：0-10°C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes
• HazardClass：IRRITANT

Methyl 4-chlorobenzoate Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters